![molecular formula C15H23N3O2 B010460 N-[6-(2,2-Dimethyl-propionylamino)-pyridin-2-yl]-2,2-dimethyl-propionamide CAS No. 101630-94-8](/img/structure/B10460.png)
N-[6-(2,2-Dimethyl-propionylamino)-pyridin-2-yl]-2,2-dimethyl-propionamide
Overview
Description
N-[6-(2,2-Dimethyl-propionylamino)-pyridin-2-yl]-2,2-dimethyl-propionamide (NMDA) is a synthetic derivative of glutamate, an excitatory neurotransmitter found in the mammalian central nervous system (CNS). NMDA is widely used in scientific research for its ability to modulate neuronal excitability, synaptic plasticity, and synaptic transmission. It has been used to study the effects of various drugs on the CNS, the mechanisms of action of painkillers, and the effects of hypoxia on the brain.
Scientific Research Applications
Chemistry: Palladium-Catalyzed Synthesis
2,6-Dipivalamidopyridine plays a role in the palladium-catalyzed regioselective synthesis of 2,6-disubstituted pyridines. This process involves denitrogenation of pyridotriazoles and diarylation of imidazo[1,2-a]pyridines, which are crucial for creating complex organic compounds .
Material Science: Photochromic Coordination Polymers
In material science, this compound is used in the design and fabrication of crystalline photoswitchable materials. These materials are significant for multidisciplinary applications such as redox photochromic coordination polymers with selective vapochromism for trolamine .
Pharmaceuticals: Piperidine Derivatives
2,6-Dipivalamidopyridine is related to piperidine, which is extensively used in pharmaceuticals. Piperidine derivatives, including those related to 2,6-Dipivalamidopyridine, have roles in medications for a wide range of conditions, from anti-diabetic to anti-cancer treatments .
Environmental Science: Aqueous Organic Redox Flow Batteries
In environmental science, derivatives of 2,6-Dipivalamidopyridine, such as 2,6-dihydroxyanthraquinone, are used in aqueous organic redox flow batteries. These batteries are promising for sustainable energy storage solutions .
Biochemistry: Self-n-Doping in Chromophores
The principles of self-n-doping, which are applicable to 2,6-Dipivalamidopyridine derivatives, are important in biochemistry. They are used in applications ranging from energy harvesting to catalysis, demonstrating the compound’s versatility in biochemical research .
Industrial Uses: Chemical Synthesis and Chromatography
Industrially, 2,6-Dipivalamidopyridine is utilized in chemical synthesis and chromatography. Its properties make it valuable for scientists in research areas including life science, material science, and analytical chemistry .
properties
IUPAC Name |
N-[6-(2,2-dimethylpropanoylamino)pyridin-2-yl]-2,2-dimethylpropanamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H23N3O2/c1-14(2,3)12(19)17-10-8-7-9-11(16-10)18-13(20)15(4,5)6/h7-9H,1-6H3,(H2,16,17,18,19,20) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VPAGSMLGPQXYME-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C(=O)NC1=NC(=CC=C1)NC(=O)C(C)(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H23N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00393601 |
Source
|
| Record name | N,N'-(Pyridine-2,6-diyl)bis(2,2-dimethylpropanamide) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00393601 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
277.36 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
101630-94-8 |
Source
|
| Record name | N,N'-(Pyridine-2,6-diyl)bis(2,2-dimethylpropanamide) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00393601 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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